Cas no 83790-31-2 (4-[(3E,7E)-11,12-Dihydroxy-4,8,12-trimethyl-3,7-tridecadienyl]-2(5H)-furanone)

• Product Name: 4-[(3E,7E)-11,12-Dihydroxy-4,8,12-trimethyl-3,7-tridecadienyl]-2(5H)-furanone
• CAS No: 83790-31-2
• MF: C₂₀H₃₂O₄
• MW: 336.465686798096
• CID: 730026
• Update Time: 2024-03-01

4-[(3E,7E)-11,12-Dihydroxy-4,8,12-trimethyl-3,7-tridecadienyl]-2(5H)-furanone Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,4-[(3E,7E)-11,12-dihydroxy-4,8,12-trimethyl-3,7-tridecadien-1-yl]-
• 4-[(3E,7E)-11,12-Dihydroxy-4,8,12-trimethyl-3,7-tridecadienyl]-2(5H)-furanone
• Dimerobrasiolide
• CID 101671466
• 2(5H)-Furanone, 4-[(3E,7E)-11,12-dihydroxy-4,8,12-trimethyl-3,7-tridecadien-1-yl]-

• Inchi： 1S/C20H32O4/c1-15(9-6-10-17-13-19(22)24-14-17)7-5-8-16(2)11-12-18(21)20(3,4)23/h8-9,13,18,21,23H,5-7,10-12,14H2,1-4H3/b15-9+,16-8+
• InChI Key： QHQVIZDBKVYMNF-CBMFITSNSA-N
• SMILES： OC(CC/C(/C)=C/CC/C(/C)=C/CCC1=CC(=O)OC1)C(C)(C)O

Computed Properties

• Exact Mass: 336.23
• Monoisotopic Mass: 336.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 3.276

Experimental Properties

• Density: 1.056±0.06 g/cm3(Predicted)
• Boiling Point: 522.0±50.0 °C(Predicted)
• pka: 14.66±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones